1-(5-{[(3S*,4R*)-3-(dimethylamino)-4-(4-methylphenyl)pyrrolidin-1-yl]carbonyl}-2-thienyl)ethanone

• IUPAC Name: 1-[5-[(3S,4R)-3-(dimethylamino)-4-(4-methylphenyl)pyrrolidine-1-carbonyl]thiophen-2-yl]ethanone
• InChI: InChI=1S/C20H24N2O2S/c1-13-5-7-15(8-6-13)16-11-22(12-17(16)21(3)4)20(24)19-10-9-18(25-19)14(2)23/h5-10,16-17H,11-12H2,1-4H3/t16-,17+/m0/s1
• InChI Key: RJHWGKYSNGTBFE-DLBZAZTESA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2CN(CC2N(C)C)C(=O)C3=CC=C(S3)C(=O)C
• Isomeric SMILES: CC1=CC=C(C=C1)[C@@H]2CN(C[C@H]2N(C)C)C(=O)C3=CC=C(S3)C(=O)C
• Molecular Formula: C20H24N2O2S
• Molecular Weight: 356.5 g/mol

Description

This compound is related to a class of chemicals known for their hydrogen-bonding patterns as seen in enaminones. Such compounds demonstrate significant interactions between amine and carbonyl groups leading to structured hydrogen-bonded networks and are often explored for their various chemical properties and reactions (Balderson et al., 2007).

Synthesis Analysis

The synthesis processes of related compounds typically involve reactions under specific conditions that may include the formation of different structural motifs through cyclization, condensation, and substitution reactions (Salimon et al., 2011).

Molecular Structure Analysis

The structural characterization of similar molecules often involves various spectroscopic techniques including NMR and FT-IR, as well as X-ray crystallography. These studies provide insights into the molecular geometry, bonding patterns, and electronic structure (Louroubi et al., 2019).

Chemical Reactions and Properties

Chemical reactions typically explored with such compounds include 1,3-dipolar cycloadditions and reactions with aromatic aldehydes leading to a variety of derivatives with different substituents influencing their chemical behavior and potential applications (Elmuradov et al., 2011).

Physical Properties Analysis

The physical properties of compounds in this category, such as solubility, melting point, and crystal structure, are crucial for understanding their stability, reactivity, and potential applications. These properties are typically investigated using techniques such as differential scanning calorimetry (DSC) and thermogravimetric analysis (TGA) (Nural et al., 2018).

Chemical Properties Analysis

The chemical properties, including reactivity, chemical stability, and interaction with various reagents, are integral for assessing the compound's functionality and utility in different chemical contexts. Studies often explore the mechanisms, kinetics, and outcomes of chemical interactions and transformations (Ornik et al., 1990).